Cas no 23425-29-8 (Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI))
23425-29-8 structure
Product Name:Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI)
CAS No:23425-29-8
MF:C26H20FeN6O2
MW:504.321005821228
CID:252045
PubChem ID:71775474
Update Time:2025-04-19
Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI)
- DICYANOBIS(1 10-PHENANTHROLINE)IRON(II) DIHYDRATE
- DICYANO-BIS-(1,10-PHENANTHROLINE) IRON(II) DIHYDRATE
- FERROCYPHEN
- Perrocyphen
- Dicyano-bis-(1,10-phenanthroline)iron(ii)dihydrate
- 23425-29-8
-
- Inchi: 1S/2C12H8N2.2CN.Fe.2H2O/c2*1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;2*1-2;;;/h2*1-8H;;;;2*1H2/q;;2*-1;+2;;
- InChI Key: WMZRMSVSLVFVFA-UHFFFAOYSA-N
- SMILES: [Fe+2].O.O.N1C=CC=C2C=CC3=CC=CN=C3C=12.N1C=CC=C2C=CC3=CC=CN=C3C=12.N#[C-].N#[C-]
Computed Properties
- Exact Mass: 504.10000
- Monoisotopic Mass: 504.099709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 117.60000
- LogP: 5.46846
Iron,bis(cyano-C)bis(1,10-phenanthroline-N1,N10)-, dihydrate (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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